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Compound of Interest

Compound Name: 3-Bromo-5-methylphenol

Cat. No.: B1280546 Get Quote

3-Bromo-5-methylphenol (CAS No: 74204-00-5) is a halogenated aromatic alcohol used as a

key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its molecular

structure, featuring reactive bromo and hydroxyl groups, makes it a versatile building block in

organic synthesis, particularly for coupling reactions in the development of novel chemical

entities.[2] However, the same reactivity that makes it valuable also necessitates a thorough

understanding of its hazard profile to ensure the safety of researchers and scientists.

This guide provides a comprehensive overview of the critical safety data for 3-Bromo-5-
methylphenol. Moving beyond a simple recitation of Safety Data Sheet (SDS) sections, we will

explore the causal links between its chemical properties and the required safety protocols,

offering a practical framework for risk assessment and management in a laboratory setting.

Physicochemical and Chemical Identity
A foundational understanding of a compound's physical properties is the first step in a robust

safety assessment. These characteristics influence its behavior under various laboratory

conditions, from storage to reaction, and inform decisions on handling and emergency

response.

Structural and Identifying Information
The unique arrangement of functional groups on the phenol ring dictates the molecule's

reactivity and toxicological profile.
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Caption: Chemical Structure of 3-Bromo-5-methylphenol.

Key Physicochemical Data
The following table summarizes essential quantitative data. This compound is a solid at room

temperature, with a relatively high boiling point, indicating low volatility under standard

conditions.

Property Value Source

Molecular Formula C₇H₇BrO [3][4][5]

Molecular Weight 187.03 g/mol [2][3][4]

Appearance
White Solid / Colorless

crystalline solid
[1][6][7]

Melting Point 61-62 °C [1][2][6]

Boiling Point 249 °C [1][2][6]

Flash Point 105 °C [6][7]

Density ~1.6 g/cm³ [6][7]

Solubility

Soluble in alcohol, ether, and

chlorinated solvents; slightly

soluble in water.

[7]

CAS Number 74204-00-5 [1][3][4]

Hazard Identification and Risk Assessment
3-Bromo-5-methylphenol is classified under the Globally Harmonized System (GHS) as a

hazardous substance. Understanding these classifications is critical for performing an accurate

risk assessment before any experimental work begins.

GHS Hazard Classifications
The compound is associated with the following hazard statements:
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H302: Harmful if swallowed.[3][6][8] This indicates acute oral toxicity. Ingestion can lead to

significant adverse health effects.

H315: Causes skin irritation.[3][8] Direct contact with the skin is likely to cause inflammation,

redness, or irritation.

H319: Causes serious eye irritation.[3][8] Contact with the eyes can cause significant

irritation, potentially leading to damage if not addressed immediately.

H335: May cause respiratory irritation.[3][8] Inhalation of dust or powder can irritate the

respiratory tract, leading to coughing and discomfort.

The signal word associated with these hazards is "Warning".[3]

Exposure Control and Personal Protection
A multi-layered approach, combining engineering controls and personal protective equipment

(PPE), is essential to mitigate the risks identified above. The choice of controls is directly

dictated by the compound's hazard profile.

Engineering Controls
Chemical Fume Hood: Due to the risk of respiratory irritation (H335), all handling of solid 3-
Bromo-5-methylphenol that could generate dust, as well as any work with its solutions,

must be performed in a certified chemical fume hood. This is the primary method for

preventing inhalation exposure.

Safety Showers and Eyewash Stations: These must be readily accessible in any laboratory

where the compound is handled.[9] Their proximity is critical for immediate decontamination

in the event of a significant splash or eye contact.

Personal Protective Equipment (PPE)
The selection of PPE is a non-negotiable aspect of safe handling.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and

airborne particles, directly addressing the H319 "serious eye irritation" hazard.[7]
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Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn to prevent skin

contact, mitigating the H315 "skin irritation" hazard.[7]

Body Protection: A standard laboratory coat should be worn to protect against incidental skin

contact.

Preparation Phase Handling Phase Post-Handling Phase

1. Assess Risks
(H302, H315, H319, H335)

2. Don PPE
(Goggles, Gloves, Lab Coat)

Proceed 3. Use Engineering Controls
(Chemical Fume Hood)

Enter Lab 4. Perform ExperimentBegin Work 5. Decontaminate Work AreaComplete Work 6. Dispose of Waste
(Follow Regulations) 7. Doff PPE Correctly

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of 3-Bromo-5-methylphenol.

Emergency and First-Aid Procedures
Immediate and correct first-aid response is crucial to minimizing harm following accidental

exposure.

Step-by-Step First-Aid Protocols
Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids occasionally.[9]

Remove contact lenses if present and easy to do. Continue rinsing.[9]

Seek immediate medical attention.

Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap and water for at least 15 minutes.[9]
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If skin irritation occurs or persists, seek medical attention.[9]

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, provide oxygen. If the person is not breathing, give artificial

respiration.

Seek medical attention if symptoms persist.

Ingestion:

Do NOT induce vomiting.

Rinse the mouth thoroughly with water.[9]

Seek immediate medical attention.

Handling, Storage, and Disposal
Proper long-term handling and storage practices are vital for maintaining the chemical's

integrity and preventing accidental exposure or dangerous reactions.

Handling and Storage Protocol
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[7][9][10] Recommended storage is at room temperature.[2][4][6]

Incompatibilities: Keep away from strong oxidizing agents, heat, flames, and sparks.[7] The

phenolic hydroxyl group can react with strong bases, and the aromatic ring can undergo

further reactions.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[9]

Accidental Release and Disposal
Spill Cleanup:
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Evacuate the area and ensure adequate ventilation.

Wear all required PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material like sand or vermiculite.[10]

Sweep up the absorbed material and place it into a suitable, tightly closed container for

disposal.[9]

Do not allow the material to enter drains or waterways.[10]

Waste Disposal: Dispose of the chemical and any contaminated materials as special waste,

in strict accordance with all local, state, and federal regulations at an approved waste

disposal facility.[10]

Stability and Reactivity
Understanding the chemical's stability is key to preventing hazardous reactions.

Reactivity: 3-Bromo-5-methylphenol is generally stable under recommended storage

conditions.

Conditions to Avoid: Avoid exposure to heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon

monoxide and hydrogen bromide.

Conclusion
As a Senior Application Scientist, it is my experience that true laboratory safety is not achieved

by merely possessing a Safety Data Sheet, but by actively integrating its principles into a

dynamic risk assessment framework. For 3-Bromo-5-methylphenol, the primary hazards—

oral toxicity, irritation to skin, eyes, and respiratory tract—are well-defined. The causality is

clear: its chemical nature dictates the need for stringent controls. By adhering to the

engineering controls, PPE requirements, and emergency protocols detailed in this guide,
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researchers can confidently utilize this valuable synthetic intermediate while upholding the

highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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